Cas no 2114-42-3 (Allylcyclohexane)

Allylcyclohexane Properties

Names and Identifiers

• 2-Propenyl-cyclohexane
• Allylcyclohexane, (3-Cyclohexyl-1-propene)
• Allylcyclohexane
• 3-Cyclohexyl-1-propene
• prop-2-enylcyclohexane
• 1-Cyclohexyl-2-propene
• 2-propenylcyclohexane
• 3-Cyclohexylpropene
• Allyl-cyclohexan
• Cyclohexane,2-propenyl
• Cyclohexane,allyl
• cyclohexylpropyl-1-ene
• (2-propenyl)cyclohexane
• Cyclohexane, 2-propen-1-yl-
• KVOZXXSUSRZIKD-UHFFFAOYSA-
• NSC 110882
• Allylcyclohexane, >/=97%
• NSC-110882
• SY053579
• D88393
• (Prop-2-en-1-yl)cyclohexane
• CHEBI:88867
• J-013877
• Cyclohexane, 2-propenyl-
• CAA11442
• Q27160880
• NS00026796
• 1-Propene, 3-cyclohexyl-
• allyl cyclohexane
• EINECS 218-316-4
• 2114-42-3
• AKOS015907290
• InChI=1/C9H16/c1-2-6-9-7-4-3-5-8-9/h2,9H,1,3-8H2
• Allylcyclohexane, 96%
• FT-0613376
• A1201
• MFCD00013769
• allyl-cyclohexane
• Cyclohexane, allyl-
• NSC110882
• DTXSID40175382
• DB-045499
• +Expand

• MDL： MFCD00013769
• InChIKey： KVOZXXSUSRZIKD-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16/c1-2-6-9-7-4-3-5-8-9/h2,9H,1,3-8H2
• SMILES： C=CCC1CCCCC1
• BRN： 2037346

Computed Properties

• Exact Mass: 124.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 124.125
• Heavy Atom Count: 9
• Complexity: 78
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.14280
• PSA: 0.00000
• Refractive Index: n20/D 1.450
• Boiling Point: 151°C
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Color/Form: colorless liquid
• Solubility: Unable or difficult to mix
• Density: 0.803 g/mL at 25 °C

Allylcyclohexane Security Information

• Symbol: GHS02 GHS08
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S3/7-S9-S16-S29-S33-S39-S26
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R65
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3295
• Hazard Statement： H226-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 10-22-41
• Signal Word：Danger
• HazardClass：3

Allylcyclohexane Customs Data

• HS CODE：2902199090
• Customs Data：

  China Customs Code:

  2902199090

  Overview:

  2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials